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Compound of Interest

Compound Name:
4-Fluorophenylmagnesium

bromide

Cat. No.: B1227372 Get Quote

An In-depth Technical Guide to 4-Fluorophenylmagnesium Bromide (CAS: 352-13-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluorophenylmagnesium
bromide, a crucial Grignard reagent in organic synthesis. It covers its chemical and physical

properties, synthesis, reaction mechanisms, applications in drug development, and detailed

experimental protocols and safety information.

Chemical and Physical Properties
4-Fluorophenylmagnesium bromide is an organometallic compound widely used to introduce

the 4-fluorophenyl group into molecules.[1] It is typically sold as a solution in solvents like

diethyl ether or tetrahydrofuran (THF).[2][3] The presence of the fluorine atom on the phenyl

ring modifies the reactivity of the Grignard reagent.[2] It is highly reactive, especially with water

and other protic solvents.[2]

Table 1: Physicochemical Properties of 4-Fluorophenylmagnesium Bromide
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Property Value

CAS Number 352-13-6[4]

Molecular Formula C₆H₄BrFMg[2]

Molecular Weight 199.30 g/mol

Appearance
Colorless to light yellow or red-brown solution[2]

[3]

Boiling Point ~66 °C (for THF solution)[3]

Melting Point ~5 °C[3]

Density (1.0 M in THF) 1.021 g/mL at 25 °C[5]

Density (2.0 M in Diethyl Ether) 1.043 g/mL at 25 °C[3]

Flash Point -40 °F (-40 °C)

Solubility Reacts violently with water[1][6]

Synthesis
The synthesis of 4-Fluorophenylmagnesium bromide follows the general procedure for

preparing Grignard reagents, which involves the reaction of an organohalide with magnesium

metal in an anhydrous ether solvent.[7]

Experimental Protocol: Synthesis of 4-
Fluorophenylmagnesium Bromide
This protocol is adapted from a literature procedure for the synthesis of the title compound.[8]

Materials:

Magnesium turnings (1.08 g, 44.35 mmol)

1-Bromo-4-fluorobenzene (40.3 mmol)

Anhydrous diethyl ether (40 mL)
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Iodine crystal (optional, as an initiator)

Flame-dried reaction flask with a reflux condenser and an addition funnel, under an inert

atmosphere (Argon or Nitrogen).

Procedure:

Flame-dry the magnesium turnings in the reaction flask under an inert atmosphere and allow

to cool.

Add 40 mL of anhydrous diethyl ether to the flask containing the magnesium turnings.

Add the 1-bromo-4-fluorobenzene dropwise to the vigorously stirred suspension of

magnesium in ether.

If the reaction does not initiate, sonication or the addition of a small iodine crystal can be

used.

Once initiated, the addition rate should be controlled to maintain a gentle reflux.

After the addition is complete, stir the reaction mixture at room temperature for an additional

20 minutes.

The mixture can then be heated to reflux for a short period to ensure complete reaction,

followed by cooling to room temperature.[8]

The resulting golden-orange transparent solution of 4-fluorophenylmagnesium bromide is

ready for use.[8]

Visualization of Synthesis Workflow
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Synthesis of 4-Fluorophenylmagnesium Bromide

Reactants Conditions

4-Bromofluorobenzene

4-Fluorophenylmagnesium Bromide

Magnesium Metal Anhydrous Diethyl Ether Inert Atmosphere (Ar/N2)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Fluorophenylmagnesium bromide.

Reactions and Mechanism
As a Grignard reagent, 4-fluorophenylmagnesium bromide acts as a strong nucleophile and

a strong base. The carbon atom bonded to the magnesium has a significant carbanionic

character, making it highly reactive towards electrophiles.[9] In solution, Grignard reagents can

exist in a complex equilibrium known as the Schlenk equilibrium, involving the

organomagnesium halide and the diorganomagnesium species.[7]

A primary application is its reaction with carbonyl compounds, such as aldehydes and ketones,

to form alcohols.[9]

Visualization of General Reaction Mechanism
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General Grignard Reaction with a Ketone

4-Fluorophenyl
magnesium bromide

(Ar-MgBr)
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Caption: Mechanism of 4-Fluorophenylmagnesium bromide reacting with a ketone.

Applications in Research and Drug Development
4-Fluorophenylmagnesium bromide is a valuable reagent in the synthesis of numerous

pharmaceutical compounds and other commercially important chemicals.

Paroxetine Synthesis: It serves as a key intermediate in the production of paroxetine, an

antidepressant.[1][3]

Aprepitant Synthesis: This Grignard reagent is also used in the synthesis of aprepitant, an

antiemetic drug.[5][10]

Androgen Receptor Antagonists: It is employed in the formation of 4-arylmethyl-1-

phenylpyrazole and 4-aryloxy-1-phenylpyrazole derivatives, which have applications as

androgen receptor antagonists.[1][3]

Vanoxerine Synthesis: In the synthesis of Vanoxerine, a dopamine reuptake inhibitor, two

equivalents of 4-fluorophenylmagnesium bromide react with ethyl formate to produce
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bis(4-fluorophenyl)methanol.[11]

Cross-Coupling Reactions: It is utilized in cross-coupling reactions with thiols to form

arylsulfides.[3][5]

Visualization of Applications

Applications of 4-Fluorophenylmagnesium Bromide

Pharmaceutical Synthesis Other Syntheses

4-Fluorophenylmagnesium
Bromide

Paroxetine Aprepitant Vanoxerine Precursor Androgen Receptor
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Click to download full resolution via product page

Caption: Key applications of 4-Fluorophenylmagnesium bromide in synthesis.

Experimental Protocols
Protocol: Synthesis of bis(4-fluorophenyl)methanol via
Grignard Reaction
This reaction is a key step in the synthesis of Vanoxerine.[11]

Materials:

4-Fluorophenylmagnesium bromide solution (e.g., 1.0 M in THF)

Ethyl formate

Anhydrous THF

Saturated aqueous ammonium chloride solution
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Reaction flask under an inert atmosphere.

Procedure:

To a cooled (0 °C) and stirred solution of ethyl formate in anhydrous THF, slowly add two

equivalents of the 4-fluorophenylmagnesium bromide solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Monitor the reaction progress using a suitable technique (e.g., TLC).

Upon completion, quench the reaction by slowly adding saturated aqueous ammonium

chloride solution.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄),

filter, and concentrate under reduced pressure to yield the crude bis(4-

fluorophenyl)methanol.

Purify the crude product by a suitable method, such as column chromatography or

recrystallization.

Safety and Handling
4-Fluorophenylmagnesium bromide is a hazardous chemical and must be handled with

appropriate safety precautions.[2][12] It is extremely flammable and reacts violently with water.

[12][13] The reagent and its solutions may also form explosive peroxides upon storage.[14]

Table 2: Safety Information
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Category Information

Signal Word Danger[5]

Hazard Statements

H225: Highly flammable liquid and vapor.[5]

H302: Harmful if swallowed.[5] H314: Causes

severe skin burns and eye damage.[5] H335:

May cause respiratory irritation.[5] H336: May

cause drowsiness or dizziness. H351:

Suspected of causing cancer.[5] EUH014:

Reacts violently with water. EUH019: May form

explosive peroxides.

Precautionary Statements

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[12] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[12] P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell.[13] P303 + P361 + P353: IF ON

SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water or

shower.[12] P305 + P351 + P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[12]

Personal Protective Equipment (PPE)

Safety goggles, chemical-resistant gloves,

flame-retardant lab coat, and work in a well-

ventilated fume hood.[5]

Handling

Must be handled under an inert atmosphere

(e.g., nitrogen or argon) to prevent

decomposition from moisture and air.[2] Use

spark-proof tools and explosion-proof

equipment.[14]

Storage Store in a cool, dry, well-ventilated area away

from ignition sources and water.[15] Containers
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should be kept tightly closed under an inert

atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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